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Compound of Interest

Compound Name: Metoprolol

Cat. No.: B7818964 Get Quote

Introduction

Metoprolol is a selective β1 receptor blocker widely used in the treatment of cardiovascular

diseases, particularly hypertension.[1] Accurate and reliable quantification of Metoprolol in
human plasma is crucial for pharmacokinetic studies, bioequivalence trials, and therapeutic

drug monitoring. This application note presents a sensitive and robust Liquid Chromatography

with tandem Mass Spectrometry (LC-MS/MS) method for the determination of Metoprolol in
human plasma. The method utilizes a simple sample preparation technique and offers high

selectivity and sensitivity.

Experimental Protocols
1. Materials and Reagents

Metoprolol reference standard

Metoprolol-d7 or Bisoprolol as internal standard (IS)[1][2]

HPLC-grade methanol, acetonitrile, and methyl tertiary butyl ether[1][2]

Formic acid, analytical grade

Ammonium acetate

Ultrapure water
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Human plasma with K2 EDTA as anticoagulant

2. Standard and Quality Control (QC) Sample Preparation

Stock Solutions: Prepare primary stock solutions of Metoprolol and the internal standard

(e.g., Metoprolol-d7) in methanol at a concentration of approximately 0.5 mg/mL. These

solutions should be stored at -20°C for up to one month.

Working Solutions: Prepare working solutions by serially diluting the stock solutions with a

mixture of methanol and water to create calibration standards and quality control samples.

Calibration Standards and QC Samples: Spike blank human plasma with the working

solutions to achieve a desired concentration range for the calibration curve (e.g., 3.03–

416.35 ng/mL) and for low, medium, and high QC samples.

3. Sample Preparation (Liquid-Liquid Extraction)

This protocol is based on a common and effective liquid-liquid extraction (LLE) procedure.

Thaw frozen human plasma samples at room temperature.

To 100 µL of plasma in a microcentrifuge tube, add the internal standard solution.

Add an extraction solvent. A mixture of dichloromethane and diethylether or methyl tertiary

butyl ether can be used.

Vortex the mixture for approximately 2 minutes to ensure thorough mixing.

Centrifuge the samples at high speed (e.g., 6000 rpm) for 5-10 minutes to separate the

organic and aqueous layers.

Carefully transfer the supernatant (organic layer) to a new tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in a specific volume (e.g., 100 µL) of the mobile phase.

Inject an aliquot (e.g., 5-10 µL) of the reconstituted sample into the LC-MS/MS system.
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4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC) System: An HPLC system capable of delivering a stable flow

rate is required.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source is used for detection.

Parameter Condition

LC Column
C18 column (e.g., Unison US C18, 50 x 4.6mm,

3.5µm or Ultimate XB-C18, 150 x 2.1 mm, 5 µm)

Mobile Phase

A mixture of acetonitrile or methanol and water

with 0.1-0.2% formic acid or 10mM ammonium

acetate.

Flow Rate 0.2 - 0.8 mL/min

Injection Volume 5 - 10 µL

Ionization Mode Electrospray Ionization (ESI) in Positive Mode

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions
Metoprolol: m/z 268.1 → 116.2/115.6/130.96; IS

(Bisoprolol): m/z 326.76 → 116.2

Source Temperature 400 - 500 °C

Data Presentation
Table 1: Summary of Method Validation Parameters
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Parameter Result

Linearity Range 3.03–416.35 ng/mL

Correlation Coefficient (r²) > 0.99

Lower Limit of Quantification (LLOQ) 3.03 ng/mL

Intra-day Precision (%CV) < 15%

Inter-day Precision (%CV) < 15%

Accuracy 95.20%–99.96%

Recovery 76.06%–95.25%

Matrix Effect 93.67%–104.19%

Table 2: Representative Pharmacokinetic Parameters of Metoprolol in Humans

Parameter Value

Time to Peak Plasma Concentration (Tmax) ~2.5 hours (oral administration)

Peak Plasma Concentration (Cmax) 0.03 to 0.28 mg/L (100 mg oral dose)

Area Under the Curve (AUC) Varies with dose and formulation

Half-life (t1/2) 3 to 7 days

Workflow Diagram
Caption: Experimental workflow for Metoprolol quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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